Cas no 2228619-08-5 (N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine)

• Product Name: N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine
• CAS No: 2228619-08-5
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 6284799
• PubChem ID: 165706530
• Update Time: 2025-10-19

N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine
• 2228619-08-5
• N,N-dimethyl-5-[1-(piperidin-4-yl)ethyl]-1,3-thiazol-2-amine
• EN300-1755610

• Inchi： 1S/C12H21N3S/c1-9(10-4-6-13-7-5-10)11-8-14-12(16-11)15(2)3/h8-10,13H,4-7H2,1-3H3
• InChI Key： DOLQTORNLJEQDZ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 239.14561886g/mol
• Monoisotopic Mass: 239.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.4Ų

Additional information on N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine

Comprehensive Overview of N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine (CAS No. 2228619-08-5)

N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine (CAS No. 2228619-08-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a thiazole core with a piperidine moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential role as a modulator of biological pathways, given its structural resemblance to other bioactive molecules. The presence of both dimethylamine and piperidin-4-yl groups enhances its versatility in drug design.

In recent years, the demand for novel heterocyclic compounds like N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine has surged due to their applications in medicinal chemistry. The compound's CAS No. 2228619-08-5 is frequently searched in academic databases, reflecting its growing relevance. One of the key reasons for this interest is its potential to interact with central nervous system (CNS) targets, a hot topic in neuroscience research. Users often inquire about its synthesis methods, physicochemical properties, and biological activity, highlighting the need for detailed technical profiles.

The thiazole ring in N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine is a critical feature, as it is found in many FDA-approved drugs. This structural motif is known for its metabolic stability and bioavailability, making it a preferred scaffold in drug discovery. Meanwhile, the piperidine component contributes to the molecule's ability to cross the blood-brain barrier (BBB), a property highly sought after in neuropharmacology. Researchers are actively exploring its potential in addressing neurodegenerative disorders, a field that has seen exponential growth in public interest.

From a synthetic chemistry perspective, CAS No. 2228619-08-5 presents intriguing challenges and opportunities. The compound's N,N-dimethyl group and ethyl-thiazole linkage require precise reaction conditions to achieve high yields. Recent publications have focused on optimizing its multi-step synthesis, with particular emphasis on green chemistry principles—a trending topic in sustainable science. Laboratories worldwide are also investigating its structure-activity relationship (SAR) to unlock further therapeutic potential.

Beyond its pharmaceutical applications, N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine is a subject of interest in computational chemistry. Molecular docking studies suggest it may bind to G-protein-coupled receptors (GPCRs), a major class of drug targets. This aligns with the increasing use of AI-driven drug discovery, a hot topic in both academic and industrial settings. Searches for in silico screening and virtual compound libraries often include references to this compound, underscoring its relevance in modern research methodologies.

Quality control and analytical profiling of CAS No. 2228619-08-5 are equally important. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed to verify its purity. These methods are frequently discussed in online forums and research papers, as users seek reliable protocols for characterizing such complex molecules. The compound's stability under various conditions is another common query, reflecting practical concerns in laboratory and industrial settings.

In summary, N,N-dimethyl-5-1-(piperidin-4-yl)ethyl-1,3-thiazol-2-amine (CAS No. 2228619-08-5) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential applications in CNS drug development and computational modeling, makes it a compound of enduring interest. As research continues to uncover its properties and possibilities, this molecule is poised to remain a key player in the advancement of precision medicine and targeted therapies.